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Compound of Interest

Compound Name: DMX-129

Cat. No.: B12405867

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
DMX-129 is a potent and selective dual inhibitor of IκB kinase ε (IKKε) and TANK-binding

kinase 1 (TBK1).[1] These non-canonical IκB kinases are critical mediators in the innate

immune response, playing a key role in the production of type I interferons. Dysregulation of

the IKKε/TBK1 signaling pathway has been implicated in various pathological conditions,

including autoimmune diseases, cancer, and metabolic disorders. This document provides

detailed protocols for the laboratory handling, storage, and experimental application of DMX-
129 to facilitate further research into its therapeutic potential.

Chemical and Physical Properties
A summary of the key chemical and physical properties of DMX-129 is presented in Table 1.

This information is essential for accurate preparation of stock solutions and for understanding

the compound's general characteristics.

Table 1: Chemical and Physical Properties of DMX-129
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Property Value Reference

Chemical Name DMX-129 [1]

Synonyms Not specified

CAS Number 1623123-95-4 [1]

Molecular Formula C₁₉H₁₇FN₈ [1]

Molecular Weight 376.39 g/mol [1]

Appearance Crystalline solid

Purity
≥98% (or as specified by

supplier)

Solubility Soluble in DMSO [1]

IC₅₀
<30 nM for both TBK1 and

IKKε
[1]

Laboratory Handling and Storage
Proper handling and storage of DMX-129 are crucial to maintain its stability and ensure the

safety of laboratory personnel.

Personal Protective Equipment (PPE)
When handling DMX-129, especially in its powdered form, it is essential to use appropriate

personal protective equipment to avoid inhalation, ingestion, and skin contact.

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn.

Lab Coat: A standard laboratory coat is required.

Eye Protection: Safety glasses with side shields or goggles should be worn.

Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosolization, a NIOSH-approved respirator is recommended.
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Storage Conditions
The stability of DMX-129 is dependent on the storage conditions. Adherence to the

recommended storage temperatures is critical for preserving the compound's integrity.

Table 2: Recommended Storage Conditions for DMX-129

Form
Storage
Temperature

Duration Reference

Powder -20°C 2 years [1]

In DMSO 4°C 2 weeks [1]

In DMSO -80°C 6 months [1]

Stock Solutions: It is recommended to prepare a concentrated stock solution in dimethyl

sulfoxide (DMSO). For long-term storage, aliquot the stock solution into single-use vials to

avoid repeated freeze-thaw cycles.

Waste Disposal
Dispose of DMX-129 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste.

Experimental Protocols
The following protocols provide a general framework for in vitro and in vivo studies involving

DMX-129. Researchers should optimize these protocols for their specific experimental

systems.

In Vitro Kinase Assay
This protocol is designed to determine the inhibitory activity of DMX-129 against IKKε and

TBK1.

Materials:

Recombinant human IKKε and TBK1 enzymes
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Kinase buffer (e.g., 25 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM DTT, 2.5 mM β-

glycerophosphate, 0.1 mM Na₃VO₄)

ATP

Substrate (e.g., IRF3-derived peptide)

DMX-129

DMSO (for dissolving DMX-129)

96-well assay plates

Plate reader

Procedure:

Prepare a serial dilution of DMX-129 in DMSO. The final DMSO concentration in the assay

should be kept below 1%.

Add the kinase, substrate, and DMX-129 (or DMSO vehicle control) to the wells of a 96-well

plate.

Initiate the kinase reaction by adding ATP.

Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

Stop the reaction and measure the kinase activity using a suitable method, such as a

phosphospecific antibody-based detection system or a luminescence-based ATP detection

assay.

Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the

DMX-129 concentration.

Cell-Based Assays
This protocol outlines a general procedure for evaluating the effect of DMX-129 on IKKε/TBK1

signaling in a cellular context.
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Materials:

Cell line of interest (e.g., HEK293T, THP-1)

Cell culture medium and supplements

DMX-129

Stimulus to activate the IKKε/TBK1 pathway (e.g., poly(I:C), cGAMP)

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Antibodies for Western blotting (e.g., anti-phospho-IRF3, anti-IRF3, anti-phospho-TBK1, anti-

TBK1)

Procedure:

Seed cells in appropriate culture plates and allow them to adhere overnight.

Pre-treat the cells with various concentrations of DMX-129 (or DMSO vehicle control) for a

specified duration (e.g., 1-2 hours).

Stimulate the cells with an appropriate agonist to activate the IKKε/TBK1 pathway.

After the desired stimulation time, wash the cells with ice-cold PBS and lyse them.

Determine the protein concentration of the cell lysates.

Analyze the phosphorylation status of key signaling proteins (e.g., IRF3, TBK1) by Western

blotting.

Western Blotting Protocol
Procedure:

Load equal amounts of protein from each cell lysate onto an SDS-PAGE gel.

Separate the proteins by electrophoresis.
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Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane with TBST.

Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour

at room temperature.

Wash the membrane with TBST.

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an

imaging system.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the IKKε/TBK1 signaling pathway and a typical experimental

workflow for studying the effects of DMX-129.
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Caption: IKKε/TBK1 signaling pathway and the inhibitory action of DMX-129.
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Caption: A typical experimental workflow for in vitro evaluation of DMX-129.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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